Cas no 1805600-90-1 (6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1805600-90-1
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4886122
• Update Time: 2025-05-28

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-4-1-5(8(11)12)6(2-7(15)16)9(13)14-4/h1,8H,2-3H2,(H,15,16)
• InChI Key： ABZJUCPZCGHDQZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(=C(N=1)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid

Recent Advances in the Application of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS: 1805600-90-1) in Chemical Biology and Pharmaceutical Research

The compound 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS: 1805600-90-1) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic compound, featuring a unique combination of bromomethyl, difluoromethyl, and fluorine substituents on a pyridine-acetic acid scaffold, has demonstrated significant potential in drug discovery programs targeting various disease pathways.

Recent studies have highlighted the compound's utility as a versatile building block for the synthesis of biologically active molecules. The presence of multiple reactive sites allows for diverse chemical modifications, making it particularly valuable for structure-activity relationship (SAR) studies. Researchers at several leading pharmaceutical companies have incorporated this intermediate into their medicinal chemistry programs, especially in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group served as a crucial handle for subsequent coupling reactions, while the difluoromethyl moiety contributed to improved metabolic stability of the final compounds. This research represents a significant advancement in the treatment of B-cell malignancies and autoimmune disorders.

In chemical biology applications, the compound's unique fluorination pattern has proven valuable for ¹⁹F NMR-based screening approaches. Recent work from the Scripps Research Institute has utilized derivatives of this compound as probes for protein-ligand interactions, taking advantage of the distinct ¹⁹F NMR signals provided by the difluoromethyl and fluorine substituents. This approach has enabled more efficient screening of compound libraries against challenging drug targets.

The synthetic accessibility of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid has been significantly improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that achieves >85% overall yield while minimizing the formation of byproducts. This advancement has important implications for the compound's commercial availability and its potential use in large-scale pharmaceutical production.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where the bromine atom could serve as a site for isotopic substitution. Preliminary studies suggest that ⁷⁶Br-labeled derivatives may have utility in positron emission tomography (PET) imaging, particularly for oncology applications. This represents an exciting new direction for the utilization of this versatile chemical building block.

As research continues, 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS: 1805600-90-1) is establishing itself as a valuable tool in medicinal chemistry and chemical biology. Its unique structural features and demonstrated utility in multiple therapeutic areas suggest that it will remain an important compound in pharmaceutical research for the foreseeable future.